Cas no 2228175-54-8 (methyl 3-(3-bromo-4-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(3-bromo-4-methylphenyl)-3-hydroxypropanoate
• CAS No: 2228175-54-8
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6358463
• PubChem ID: 165781355
• Update Time: 2025-10-23

methyl 3-(3-bromo-4-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-bromo-4-methylphenyl)-3-hydroxypropanoate
• 2228175-54-8
• EN300-1925399

• Inchi： 1S/C11H13BrO3/c1-7-3-4-8(5-9(7)12)10(13)6-11(14)15-2/h3-5,10,13H,6H2,1-2H3
• InChI Key： IMWLWMCDYPMJHC-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(3-bromo-4-methylphenyl)-3-hydroxypropanoate

Comprehensive Overview of Methyl 3-(3-bromo-4-methylphenyl)-3-hydroxypropanoate (CAS No. 2228175-54-8)

Methyl 3-(3-bromo-4-methylphenyl)-3-hydroxypropanoate (CAS No. 2228175-54-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromo and hydroxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique structure makes it valuable for designing bioactive molecules, particularly in drug discovery and crop protection applications. Researchers are increasingly exploring its potential due to its ability to modulate biological pathways, making it a highly sought-after compound in modern R&D.

The compound's molecular formula and structural features contribute to its reactivity and selectivity in chemical transformations. With the growing demand for sustainable synthesis methods, methyl 3-(3-bromo-4-methylphenyl)-3-hydroxypropanoate is often discussed in the context of green chemistry and catalytic processes. Its brominated aromatic ring offers opportunities for further functionalization, aligning with trends in precision medicine and targeted agrochemicals. Recent studies highlight its role in developing next-generation therapeutics, addressing challenges like drug resistance and environmental persistence.

In the pharmaceutical industry, CAS No. 2228175-54-8 is explored for its potential in small-molecule drug development. Its hydroxypropanoate moiety is particularly interesting for designing prodrugs or metabolically stable compounds. The compound's lipophilicity and hydrogen-bonding capacity are critical parameters in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, a hot topic in AI-driven drug discovery. Computational chemists frequently include derivatives of this compound in virtual screening libraries to identify novel enzyme inhibitors or receptor modulators.

From an agrochemical perspective, methyl 3-(3-bromo-4-methylphenyl)-3-hydroxypropanoate is investigated for its role in synthesizing novel pesticides with improved biodegradability. As regulatory pressures increase against persistent organic pollutants, this compound's derivatives offer a promising alternative due to their potential for reduced environmental impact. Its bromo-substituted aromatic system is particularly valuable in designing site-specific herbicides or fungicides, addressing the global demand for sustainable agriculture solutions.

The synthesis of CAS No. 2228175-54-8 typically involves palladium-catalyzed cross-coupling or electrophilic aromatic substitution reactions, topics frequently searched by organic chemists. Optimizing its production aligns with the broader industry shift toward atom-economical processes and waste minimization. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, reflecting the integration of advanced analytical technologies in chemical manufacturing.

As the scientific community focuses on structure-activity relationships (SAR), methyl 3-(3-bromo-4-methylphenyl)-3-hydroxypropanoate serves as a valuable scaffold for medicinal chemistry optimization. Its applications extend to material science, where researchers explore its use in functional polymers or photoactive materials. With the rise of bio-based chemicals, this compound's derivatives may contribute to renewable material innovation, a trending topic in circular economy discussions.

In conclusion, methyl 3-(3-bromo-4-methylphenyl)-3-hydroxypropanoate (CAS No. 2228175-54-8) represents a multifaceted compound with broad applicability across life sciences and industrial chemistry. Its relevance to cutting-edge research areas ensures continued interest from academia and industry alike. As synthetic methodologies evolve and computational tools advance, this compound will likely play a pivotal role in addressing global challenges in healthcare and environmental sustainability.